Cas no 2228730-44-5 (3-(4-chloro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(4-chloro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228730-44-5
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• CID: 5922266
• PubChem ID: 165705970
• Update Time: 2025-10-29

3-(4-chloro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine
• 2228730-44-5
• EN300-1950961

• Inchi： 1S/C11H14ClF2NO/c1-11(15,10(13)14)6-7-3-4-8(12)5-9(7)16-2/h3-5,10H,6,15H2,1-2H3
• InChI Key： ZSUIXEPTSJXEAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 249.0731981g/mol
• Monoisotopic Mass: 249.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-chloro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine

3-(4-Chloro-2-Methoxyphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine (CAS No. 2228730-44-5)

3-(4-Chloro-2-Methoxyphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine, commonly referred to by its CAS number 2228730-44-5, is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of amines, specifically featuring a tertiary amine group, and contains multiple functional groups that contribute to its diverse properties and potential uses.

The molecular structure of this compound is characterized by a central propane backbone with two fluorine atoms attached to the first carbon atom, making it a difluorinated compound. The second carbon atom carries a methyl group and an amine group, while the third carbon is connected to a substituted phenyl ring. The phenyl ring is further substituted with a chlorine atom at the para position and a methoxy group at the ortho position, which significantly influences the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and materials science. The presence of electron-withdrawing groups like chlorine and fluorine, along with electron-donating methoxy groups, creates a balance in the molecule's electronic distribution. This balance is crucial for applications in pharmaceuticals, where such compounds can act as potential leads for drug development targeting specific biological pathways.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution reactions or coupling reactions involving appropriate intermediates. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound more efficiently while minimizing environmental impact.

The physical properties of 3-(4-Chloro-2-Methoxyphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine are equally intriguing. Its melting point and boiling point are influenced by the intermolecular forces arising from the presence of polar functional groups like the amine and methoxy groups. These properties make it suitable for use in various industrial processes where thermal stability and solubility are critical factors.

One of the most promising applications of this compound lies in its potential as an intermediate in pharmaceutical synthesis. The combination of fluorine atoms and aromatic substituents provides opportunities for designing molecules with enhanced bioavailability and pharmacokinetic profiles. Recent research has focused on optimizing its use as a building block for developing novel drugs targeting diseases such as cancer and neurodegenerative disorders.

In addition to pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics or organic light-emitting diodes (OLEDs). Researchers have explored its ability to form self-assembled monolayers or integrate into polymer matrices to enhance material performance.

The environmental impact of synthesizing and using this compound has also been a topic of interest among scientists. Efforts are being made to develop sustainable synthesis methods that reduce waste generation and energy consumption. Furthermore, studies on its biodegradability and toxicity are essential to ensure its safe handling and disposal in industrial settings.

In conclusion, 3-(4-Chloro-2-Methoxyphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine (CAS No. 2228730-44) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application research, positions it as a valuable tool for future innovations in drug development, materials science, and beyond.